Cas no 105219-44-1 (3-(3,5-Difluoro-4-methoxyphenyl)propionic acid)

• Product Name: 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid
• CAS No: 105219-44-1
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD09832373
• CID: 3161335
• PubChem ID: 14049930
• Update Time: 2025-07-19

3-(3,5-Difluoro-4-methoxyphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid
• WOUCCZYVNXELFX-UHFFFAOYSA-N
• DTXSID201263651
• AKOS015956871
• 105219-44-1
• MFCD09832373
• SCHEMBL10480367
• 3-(3,5-DIFLUORO-4-METHOXYPHENYL)PROPIONICACID
• JS-4777
• 3,5-Difluoro-4-methoxybenzenepropanoic acid
• 3-(3,5-difluoro-4-methoxyphenyl)propanoic acid
• CS-0325356

• MDL： MFCD09832373
• Inchi： 1S/C10H10F2O3/c1-15-10-7(11)4-6(5-8(10)12)2-3-9(13)14/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： WOUCCZYVNXELFX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCC(=O)O)F)OC

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid

Introduction to 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid (CAS No. 105219-44-1)

3-(3,5-Difluoro-4-methoxyphenyl)propionic acid, identified by the CAS number 105219-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of propionic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxy substituents in its aromatic ring enhances its chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid contribute to its unique reactivity and functionality. The fluoro group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, while the methoxy group provides a site for further functionalization. These characteristics make it an attractive building block for medicinal chemists seeking to develop novel compounds with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluoro-substituted aromatic compounds. The fluorine atom is known to improve metabolic stability, lipophilicity, and binding interactions with biological targets. This has led to the investigation of various fluoro derivatives as candidates for drug development. Among these, 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid has shown promise in several preclinical studies.

One of the most compelling areas of research involving 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid is its application as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the aromatic ring with fluoro and methoxy groups, researchers have been able to develop inhibitors that exhibit improved potency and selectivity against specific kinases. For instance, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases, which are key targets in oncology.

Another area where 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid has shown significant promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways can lead to therapeutic benefits. Studies have demonstrated that certain fluoro-substituted propionic acids exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes. The structural features of 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid, particularly the electron-withdrawing effects of the fluoro group and the hydrophilic nature of the methoxy group, contribute to its ability to interact with inflammatory targets effectively.

The synthesis of 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the fluoro and methoxy groups efficiently. The availability of high-quality starting materials and well-established synthetic protocols ensures that researchers can reliably produce this compound for further studies.

In addition to its pharmaceutical applications, 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid has found utility in agrochemical research. Fluoro-substituted compounds are known for their enhanced stability against environmental degradation, making them suitable for use as active ingredients in pesticides and herbicides. The unique chemical properties of this compound contribute to its effectiveness in controlling pests while minimizing ecological impact.

The pharmacokinetic profile of 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preclinical data suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These characteristics make it a promising candidate for further development into a drug candidate.

In conclusion, 3-(3,5-Difluoro-4-methoxyphenyl)propionic acid (CAS No. 105219-44-1) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to explore its pharmacological properties and therapeutic applications, positioning it as a key player in future drug development efforts.